Cas no 177971-47-0 (1-(4-Nitro-benzyl)-piperidine-4-carboxylic acid ethyl ester)

• Product Name: 1-(4-Nitro-benzyl)-piperidine-4-carboxylic acid ethyl ester
• CAS No: 177971-47-0
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 3095337
• PubChem ID: 764909
• Update Time: 2025-11-06

1-(4-Nitro-benzyl)-piperidine-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitro-benzyl)-piperidine-4-carboxylic acid ethyl ester
• Ethyl1-(4-Nitro-benzyl)-piperidine-4-carboxylate
• Ethyl 1-[(4-nitrophenyl)methyl]piperidine-4-carboxylate
• AKOS008953107
• DS-021055
• SR-01000202294-1
• Ethyl 1-(4-Nitro-benzyl)-piperidine-4-carboxylate
• CS-0336776
• SR-01000202294
• AB10043
• 177971-47-0
• ETHYL 1-(4-NITROBENZYL)PIPERIDINE-4-CARBOXYLATE
• Oprea1_396645
• AB00078024-01
• SCHEMBL3149639
• MFCD00811067

• MDL： MFCD00811067
• Inchi： 1S/C15H20N2O4/c1-2-21-15(18)13-7-9-16(10-8-13)11-12-3-5-14(6-4-12)17(19)20/h3-6,13H,2,7-11H2,1H3
• InChI Key： NRGBVJPPBFDBRV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(CC2C=CC(=CC=2)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 292.14230712Da
• Monoisotopic Mass: 292.14230712Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(4-Nitro-benzyl)-piperidine-4-carboxylic acid ethyl ester

Comprehensive Guide to 1-(4-Nitro-benzyl)-piperidine-4-carboxylic acid ethyl ester (CAS 177971-47-0): Properties, Applications, and Market Insights

1-(4-Nitro-benzyl)-piperidine-4-carboxylic acid ethyl ester (CAS 177971-47-0) is a specialized organic compound that has garnered significant attention in pharmaceutical research and fine chemical synthesis. This piperidine derivative with a nitrobenzyl group and ethyl ester functionality serves as a valuable building block in medicinal chemistry, particularly in the development of CNS-targeting drugs and enzyme inhibitors.

The molecular structure of this compound combines three pharmacologically important features: the piperidine ring (a common motif in bioactive molecules), the 4-nitrobenzyl group (which can influence compound polarity and receptor binding), and the ethyl ester moiety (often used as a prodrug strategy). This unique combination makes 1-(4-Nitro-benzyl)-piperidine-4-carboxylic acid ethyl ester particularly interesting for researchers investigating novel drug candidates for neurological disorders and pain management.

Recent scientific literature indicates growing interest in piperidine-based compounds like CAS 177971-47-0 for their potential in addressing current healthcare challenges. With the increasing prevalence of neurological conditions and the ongoing search for more effective analgesics with fewer side effects, this compound has emerged as a promising scaffold for drug discovery. Researchers are particularly interested in its potential applications in developing:

• Novel sigma receptor modulators for neuroprotection
• Potential dopamine transporter inhibitors
• Enzyme-activated prodrugs with targeted delivery capabilities
• Chiral building blocks for asymmetric synthesis

The synthetic versatility of 1-(4-Nitro-benzyl)-piperidine-4-carboxylic acid ethyl ester makes it valuable for both academic and industrial research. Its nitro group can be readily reduced to an amine, allowing for further functionalization, while the ethyl ester can be hydrolyzed to the corresponding acid or transesterified to other esters. These transformation possibilities answer frequent search queries about "modifiable piperidine derivatives" and "versatile pharmaceutical intermediates."

From a physicochemical perspective, CAS 177971-47-0 typically appears as a light yellow to beige crystalline powder with moderate solubility in common organic solvents like ethanol, methanol, and dichloromethane, but limited solubility in water. This solubility profile makes it suitable for various organic reactions and purification processes, addressing common practical questions researchers have about handling this compound in the laboratory.

The global market for specialized piperidine derivatives like 1-(4-Nitro-benzyl)-piperidine-4-carboxylic acid ethyl ester has shown steady growth, driven by increasing R&D investments in neurological drugs and the expansion of contract research organizations. Market analysis reveals particular demand from:

• Pharmaceutical companies developing CNS-targeting therapeutics
• Academic institutions studying neurotransmitter modulation
• Specialty chemical suppliers serving the drug discovery sector

Quality control of CAS 177971-47-0 typically involves HPLC analysis to ensure high purity (generally ≥95% by HPLC), with characterization by 1H NMR, 13C NMR, and mass spectrometry. These analytical parameters respond to frequent search terms like "how to verify piperidine derivative purity" and "characterization methods for nitrobenzyl compounds."

Storage recommendations for 1-(4-Nitro-benzyl)-piperidine-4-carboxylic acid ethyl ester include keeping the compound in a cool, dry place (typically 2-8°C) protected from light and moisture, in well-sealed containers. These handling precautions address common practical concerns found in search queries about "storing nitro-containing compounds."

Recent patent literature shows innovative applications of this compound scaffold, particularly in developing:

• Next-generation neuroprotective agents
• Potential antidepressant candidates
• Selective enzyme inhibitors with improved pharmacokinetic profiles

The scientific community continues to explore the potential of 1-(4-Nitro-benzyl)-piperidine-4-carboxylic acid ethyl ester through structure-activity relationship (SAR) studies, often modifying its core structure to optimize biological activity and drug-like properties. This aligns with current research trends toward fragment-based drug design and privileged structure exploration in medicinal chemistry.

For researchers considering this compound for their projects, key advantages include its well-characterized synthesis route, commercial availability from specialty chemical suppliers, and the established transformation chemistry of its functional groups. These features respond to frequent search terms like "readily modifiable pharmaceutical intermediates" and "commercially available piperidine building blocks."

Looking forward, the applications of CAS 177971-47-0 are expected to expand as research continues into targeted drug delivery systems and precision medicine approaches. The compound's balanced lipophilicity (predicted LogP ~2.5) and molecular weight (292.33 g/mol) make it particularly suitable for developing blood-brain barrier penetrating agents, a current hot topic in neuropharmacology.

In conclusion, 1-(4-Nitro-benzyl)-piperidine-4-carboxylic acid ethyl ester represents a versatile and valuable compound in modern pharmaceutical research. Its unique structural features, synthetic utility, and potential biological applications position it as an important tool for addressing current challenges in drug discovery, particularly in the development of next-generation neurological therapeutics.